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Compound of Interest

Compound Name: Dopastin

Cat. No.: B10823531 Get Quote

Despite a thorough review of available scientific literature, there is a significant lack of public

information regarding in vivo animal studies of Dopastin. While the compound was identified

and characterized in the early 1970s, subsequent research, particularly concerning its

application and dosage in animal models, is not readily available. Therefore, the creation of

detailed application notes and protocols for in vivo studies is not possible at this time.

Compound Identification
Dopastin is a chemical compound with the CAS Registry Number 37134-80-8.[1] It is identified

as an inhibitor of the enzyme dopamine β-hydroxylase.[1][2] This enzyme is responsible for the

conversion of dopamine to norepinephrine. Dopastin was first isolated from a culture filtrate of

a bacterium of the Pseudomonas genus.[1] Early research described its production, isolation,

characterization, and synthesis.[1][2]
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Property Value

CAS Name
(2E)-N-[(2S)-2-(Hydroxynitrosoamino)-3-

methylbutyl]-2-butenamide

Molecular Formula C9H17N3O3

Molecular Weight 215.25 g/mol

Appearance
Crystals from acetone + n-hexane or from ethyl

ether

Melting Point 116-119°C

Mechanism of Action
The primary mechanism of action of Dopastin is the inhibition of dopamine β-hydroxylase.[1][2]

This enzyme is a critical component in the catecholamine synthesis pathway, where it catalyzes

the conversion of dopamine into norepinephrine. By inhibiting this enzyme, Dopastin would be

expected to decrease the levels of norepinephrine and increase the levels of dopamine in

tissues where this pathway is active.

In Vivo Animal Studies: A Lack of Data
A comprehensive search for in vivo studies involving Dopastin did not yield any specific

protocols, dosage information, or pharmacokinetic data in animal models. The scientific

literature available focuses on its initial discovery and characterization. There are no published

studies detailing its administration, efficacy, or safety in preclinical animal research.

This absence of data prevents the development of the requested detailed application notes,

including dosage tables and experimental protocols.

Visualizing the Theoretical Signaling Pathway
While no specific in vivo signaling pathway diagrams for Dopastin are available, a theoretical

representation of its mechanism of action can be visualized. The following diagram illustrates

the point of intervention of Dopastin in the catecholamine biosynthesis pathway.
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Caption: Theoretical mechanism of Dopastin action.

Conclusion
The information required to generate detailed application notes and protocols for in vivo animal

studies of Dopastin is not available in the public domain. The existing literature is limited to its

discovery and basic characterization from the 1970s. For researchers interested in this

compound, foundational exploratory studies would be necessary to determine appropriate

dosages, administration routes, and to understand its pharmacokinetic and pharmacodynamic

profiles in animal models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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